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Compound of Interest

Compound Name: Fmoc-D-Lys(Biotin)-OH

Cat. No.: B613496 Get Quote

This document provides a comprehensive overview of the safety data for Fmoc-D-Lys(Biotin)-
OH (CAS No. 110990-09-5), a derivative of the amino acid lysine commonly utilized in peptide

synthesis for the preparation of biotin-labeled peptides.[1] The information is intended for

researchers, scientists, and professionals in drug development who handle this substance.

Chemical and Physical Properties
Fmoc-D-Lys(Biotin)-OH is a white to off-white powder.[2][3] While specific quantitative

toxicological data is limited, its physical and chemical properties are well-documented and

essential for safe handling.

Table 1: Chemical Identification

Identifier Value

Product Name Fmoc-D-Lys(Biotin)-OH

Synonyms

Nα-(9-Fluorenylmethyloxycarbonyl)-Nε-biotinyl-

D-lysine, N2-(((9H-Fluoren-9-

yl)methoxy)carbonyl)-N6-(5-((3aS,4S,6aR)-2-

oxohexahydro-1H-thieno[3,4-d]imidazol-4-

yl)pentanoyl)-D-lysine

CAS Number 110990-09-5[4][5]

Molecular Formula C₃₁H₃₈N₄O₆S[4]
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| Molecular Weight | 594.72 g/mol |

Table 2: Physical and Chemical Properties | Property | Value | Source | | :--- | :--- | :--- | |

Physical Form | Powder / Solid |[2] | | Melting Point | 184-190 °C | | | Solubility | Slightly soluble

in water and DMSO.[2][6] | | Storage Temperature | 2-8°C[2][6] | | Assay (Purity) | ≥95% | | |

WGK (Water Hazard Class)| WGK 3 (severe hazard to water) | | | Flash Point | Not applicable |

|

Hazard Identification and Safety Precautions
While no significant acute toxicological data has been identified for Fmoc-D-Lys(Biotin)-OH,

and it is not classified under a specific hazard category according to available SDS, general

precautions for handling chemical powders should be strictly followed.[4] Ingestion is not

expected to cause harmful effects in insignificant quantities, but it may be damaging to

individuals with pre-existing organ damage.[4]

Eye Contact: May cause irritation.

Skin Contact: May cause irritation upon prolonged contact.

Inhalation: Inhalation of dust may cause respiratory tract irritation.[4]

Ingestion: While not considered a primary route of occupational exposure, ingestion may be

harmful.[4]

Table 3: Exposure Controls and Personal Protection
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Control Recommendation

Engineering Controls

Use local exhaust ventilation where
solids are handled as powders to prevent
accumulation and recirculation.[4]

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.[7]

Skin Protection
Handle with chemical-impermeable gloves.

Wear protective clothing.[7]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[7]

| General Hygiene | Handle in accordance with good industrial hygiene and safety practice.

Wash hands after use. Change contaminated clothing.[7][8] |

First Aid Measures
In case of exposure, follow these first aid protocols:

Table 4: First Aid Procedures

Exposure Route Procedure

Inhalation

Remove the individual to fresh air.
Encourage the patient to blow their nose.
If irritation or discomfort persists, seek
medical attention.[4]

Skin Contact
Wash off with soap and plenty of water. Take off

contaminated clothing immediately.[7]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a physician.[7]

| Ingestion | Do NOT induce vomiting. Give water to rinse out the mouth and then provide liquid

slowly. Seek medical advice.[4] |
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Handling, Storage, and Disposal
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling: Handle in a well-ventilated place. Avoid the formation of dust and aerosols.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7] The

recommended storage temperature is between 2-8°C, desiccated, and protected from light.

[4]

Disposal: Dispose of contents and container to an approved waste disposal plant. Do not let

the chemical enter drains.[8][9]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-
Lys(Biotin)-OH in a laboratory setting.
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Caption: Logical workflow for the safe handling of Fmoc-D-Lys(Biotin)-OH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.targetmol.com/attachment/sds/326574115982934027/TYD-01230
https://www.anaspec.com/assets/fcfa0263-39d4-4596-9bb6-4aff2c98e705/sds-en-as-27205-fmoc-d-lysbiotin-oh.pdf
https://www.targetmol.com/attachment/sds/326574115982934027/TYD-01230
https://www.anaspec.com/assets/fcfa0263-39d4-4596-9bb6-4aff2c98e705/sds-en-as-27205-fmoc-d-lysbiotin-oh.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/d5765
https://www.dcchemicals.com/msds/MSDS_DC35115.html
https://www.benchchem.com/product/b613496?utm_src=pdf-body
https://www.benchchem.com/product/b613496?utm_src=pdf-body
https://www.benchchem.com/product/b613496?utm_src=pdf-body-img
https://www.benchchem.com/product/b613496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The Safety Data Sheets and technical documents available for Fmoc-D-Lys(Biotin)-OH do not

provide detailed experimental protocols for the generation of toxicological or ecotoxicological

data. The provided safety information is based on the general properties of solid chemical

compounds of this nature and adherence to standard good laboratory practices. For research

applications, such as its use in Fmoc solid-phase peptide synthesis (SPPS), specific protocols

should be consulted from relevant scientific literature.[1]

Disclaimer: This document is intended as a guide and is based on publicly available safety data

sheets. It does not purport to be all-inclusive. Users should consult the original SDS from their

supplier and conduct their own risk assessment before use. All personnel handling this

chemical should be adequately trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613496#fmoc-d-lys-biotin-oh-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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